Cas no 870061-78-2 ([2-(pyrazin-2-yloxy)phenyl]methanamine)

[2-(pyrazin-2-yloxy)phenyl]methanamine structure
870061-78-2 structure
Product Name:[2-(pyrazin-2-yloxy)phenyl]methanamine
CAS No:870061-78-2
MF:C11H11N3O
MW:201.224541902542
MDL:MFCD03840018
CID:1858613
PubChem ID:3851894
Update Time:2025-04-21

[2-(pyrazin-2-yloxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-(pyrazinyloxy)-
    • [2-(pyrazin-2-yloxy)phenyl]methanamine
    • 870061-78-2
    • DB-342264
    • CS-0184422
    • 2-(pyrazin-2-yloxy)-benzylamine, AldrichCPR
    • AKOS000128435
    • P19171
    • BENZENEMETHANAMINE, 2-(2-PYRAZINYLOXY)-
    • SCHEMBL2566401
    • 2-(PYRAZIN-2-YLOXY)-BENZYLAMINE
    • MDL: MFCD03840018
    • Inchi: 1S/C11H11N3O/c12-7-9-3-1-2-4-10(9)15-11-8-13-5-6-14-11/h1-6,8H,7,12H2
    • InChI Key: HPGRJBQQKMSIAP-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=CN=1)C1C=CC=CC=1CN

Computed Properties

  • Exact Mass: 201.090211983Da
  • Monoisotopic Mass: 201.090211983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 61Ų

[2-(pyrazin-2-yloxy)phenyl]methanamine Pricemore >>

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